![molecular formula C17H21N3O5S B2718579 N-(1-acetylindolin-6-yl)-2-(2,6-dioxopiperidin-1-yl)ethanesulfonamide CAS No. 1207055-49-9](/img/structure/B2718579.png)
N-(1-acetylindolin-6-yl)-2-(2,6-dioxopiperidin-1-yl)ethanesulfonamide
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Description
N-(1-acetylindolin-6-yl)-2-(2,6-dioxopiperidin-1-yl)ethanesulfonamide, also known as AIEP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. AIEP is a sulfonamide-based compound that has two important functional groups, indolin-6-yl and piperidin-1-yl, which contribute to its unique properties.
Scientific Research Applications
Microbial Degradation and Biochemical Mechanisms of Neonicotinoids
Neonicotinoids, which share a functional similarity with many synthetic compounds due to their action on nicotinic acetylcholine receptors, are extensively used insecticides. Their environmental persistence necessitates effective bioremediation strategies. Research has identified various microorganisms capable of degrading neonicotinoids, offering insights into potential bioremediation approaches for compounds with similar environmental impacts (Pang et al., 2020).
Therapeutic Evidence and Mechanisms of Action in Psychiatry
N-Acetylcysteine (NAC), functioning through modulation of glutamatergic, neurotropic, and inflammatory pathways, demonstrates the therapeutic potential of chemical compounds in psychiatric disorders. This example underscores the multifaceted roles that similar compounds can play in medical research, particularly in neurochemistry and psychiatry (Dean et al., 2011).
Organophosphorus Toxicants and Serine Hydrolase Targets
The study of organophosphorus compounds, which inhibit acetylcholinesterase, highlights the critical importance of understanding the interaction between chemical agents and biological enzymes. This research area is crucial for developing antidotes and treatments for exposure to toxic compounds (Casida & Quistad, 2005).
Role in Clinical Practice Management of Cystic Fibrosis
N-acetylcysteine's utility in managing cystic fibrosis exemplifies the broader relevance of chemical compounds in treating pulmonary diseases. Its mechanisms of action, including antioxidant effects and biofilm disruption, offer valuable insights for the development of treatments for respiratory conditions (Guerini et al., 2022).
properties
IUPAC Name |
N-(1-acetyl-2,3-dihydroindol-6-yl)-2-(2,6-dioxopiperidin-1-yl)ethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O5S/c1-12(21)19-8-7-13-5-6-14(11-15(13)19)18-26(24,25)10-9-20-16(22)3-2-4-17(20)23/h5-6,11,18H,2-4,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMFKYQNOGONNRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C1C=C(C=C2)NS(=O)(=O)CCN3C(=O)CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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